Cas no 848679-72-1 (9H-Carbazole, 9,9'-(9H-fluoren-9-ylidenedi-4,1-phenylene)bis-)

• Product Name: 9H-Carbazole, 9,9'-(9H-fluoren-9-ylidenedi-4,1-phenylene)bis-
• CAS No: 848679-72-1
• MF: C₄₉H₃₂N₂
• MW: 648.791791915894
• CID: 4222305
• PubChem ID: 20781599
• Update Time: 2025-04-24

9H-Carbazole, 9,9'-(9H-fluoren-9-ylidenedi-4,1-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9,9'-(9H-fluoren-9-ylidenedi-4,1-phenylene)bis-
• 9,9-bis[4-(carbazol-9-yl)-phenyl]fluorene
• FL-2CBP
• 9,9'-((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(9H-carbazole)
• 848679-72-1
• SCHEMBL1334632

• MDL： MFCD12022463
• Inchi： 1S/C49H32N2/c1-7-19-43-37(13-1)38-14-2-8-20-44(38)49(43,33-25-29-35(30-26-33)50-45-21-9-3-15-39(45)40-16-4-10-22-46(40)50)34-27-31-36(32-28-34)51-47-23-11-5-17-41(47)42-18-6-12-24-48(42)51/h1-32H
• InChI Key： GFEWJHOBOWFNRV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N3C4=C(C=CC=C4)C4=C3C=CC=C4)C=C2)(C2=CC=C(N3C4=C(C=CC=C4)C4=C3C=CC=C4)C=C2)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 648.256549029Da
• Monoisotopic Mass: 648.256549029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 9.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles